molecular formula C11H10F3NO B6240553 rac-N-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]benzamide, cis CAS No. 2375250-61-4

rac-N-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]benzamide, cis

Cat. No. B6240553
CAS RN: 2375250-61-4
M. Wt: 229.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-N-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]benzamide, cis (also known as rac-TFCPBA) is a synthetic compound that has been used in a variety of scientific research applications. It has been studied for its potential to act as a catalyst, a synthetic intermediate, and a pharmaceutical agent. Rac-TFCPBA has been studied for its biochemical and physiological effects, and its advantages and limitations in laboratory experiments.

Scientific Research Applications

Rac-TFCPBA has been studied for its potential to act as a catalyst in a variety of organic reactions. It has been used as a catalyst in the synthesis of heterocycles, such as pyridines and furans. It has also been used as a catalyst in the synthesis of a variety of other organic compounds, such as amino acids, peptides, and carbohydrates. Rac-TFCPBA has also been studied for its potential to act as a synthetic intermediate in the synthesis of pharmaceutical agents.

Mechanism of Action

Rac-TFCPBA has been studied for its potential to act as a catalyst in a variety of organic reactions. The mechanism of action of rac-TFCPBA is not fully understood, but it is thought to involve the formation of an intermediate complex between the rac-TFCPBA and the substrate, followed by the formation of a new covalent bond between the substrate and the catalyst. This new covalent bond is then broken, resulting in the formation of the desired product.
Biochemical and Physiological Effects
Rac-TFCPBA has been studied for its potential to act as a catalyst in a variety of biochemical and physiological reactions. Studies have shown that rac-TFCPBA can act as a catalyst in the formation of covalent bonds between proteins and other molecules, which can lead to changes in the structure and function of the proteins. Rac-TFCPBA has also been studied for its potential to act as a catalyst in the formation of covalent bonds between DNA molecules, which can lead to changes in the structure and function of the DNA.

Advantages and Limitations for Lab Experiments

Rac-TFCPBA has a number of advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is relatively stable under a variety of conditions. Rac-TFCPBA is also relatively non-toxic, and it has been shown to be effective in a variety of reactions. However, rac-TFCPBA has some limitations for laboratory experiments. It is not as effective as some other catalysts, and it can be difficult to purify.

Future Directions

Rac-TFCPBA has a number of potential future directions. It could be used as a catalyst in the synthesis of more complex molecules, such as peptides and carbohydrates. It could also be used as a catalyst in the synthesis of pharmaceutical agents. Additionally, rac-TFCPBA could be used as a catalyst in the formation of covalent bonds between proteins and other molecules, which could lead to changes in the structure and function of the proteins. Finally, rac-TFCPBA could be used as a catalyst in the formation of covalent bonds between DNA molecules, which could lead to changes in the structure and function of the DNA.

Synthesis Methods

Rac-TFCPBA can be synthesized by a variety of methods. The most common method is the reaction of trifluoromethylcyclopropane with benzamide to form rac-TFCPBA. Other methods include the reaction of trifluoromethylcyclopropane with benzoyl chloride, and the reaction of trifluoromethylcyclopropane with benzyl bromide. The reaction of trifluoromethylcyclopropane with benzoyl chloride has been found to be the most efficient and cost-effective method for the synthesis of rac-TFCPBA.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-N-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]benzamide, cis involves the reaction of (1R,2S)-2-(trifluoromethyl)cyclopropanecarboxylic acid with benzoyl chloride, followed by reduction of the resulting benzoyl derivative to obtain the target compound.", "Starting Materials": [ "(1R,2S)-2-(trifluoromethyl)cyclopropanecarboxylic acid", "Benzoyl chloride", "Reducing agent" ], "Reaction": [ "Step 1: React (1R,2S)-2-(trifluoromethyl)cyclopropanecarboxylic acid with benzoyl chloride in the presence of a suitable solvent and a catalyst to obtain the benzoyl derivative.", "Step 2: Reduce the benzoyl derivative using a reducing agent such as lithium aluminum hydride or sodium borohydride to obtain rac-N-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]benzamide, cis." ] }

CAS RN

2375250-61-4

Product Name

rac-N-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]benzamide, cis

Molecular Formula

C11H10F3NO

Molecular Weight

229.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.